Cas no 5709-89-7 (1-(4-fluorobenzyl)-3-nitro-1H-pyrazole-5-carboxylic acid)

1-(4-fluorobenzyl)-3-nitro-1H-pyrazole-5-carboxylic acid structure
5709-89-7 structure
Product Name:1-(4-fluorobenzyl)-3-nitro-1H-pyrazole-5-carboxylic acid
CAS No:5709-89-7
MF:C11H8FN3O4
MW:265.197325706482
CID:1603703
PubChem ID:840105
Update Time:2025-04-21

1-(4-fluorobenzyl)-3-nitro-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(4-fluorobenzyl)-3-nitro-1H-pyrazole-5-carboxylic acid
    • 1H-Pyrazole-5-carboxylic acid, 1-[(4-fluorophenyl)methyl]-3-nitro-
    • 2-[(4-fluorophenyl)methyl]-5-nitropyrazole-3-carboxylic acid
    • AKOS001043231
    • AC1LHM1F
    • STK709475
    • 1-(4-fluorobenzyl)-3-nitro-1H-pyrazole-5-carboxylicacid
    • AK-968/37166206
    • 5709-89-7
    • Z56869011
    • DTXSID00357006
    • Inchi: 1S/C11H8FN3O4/c12-8-3-1-7(2-4-8)6-14-9(11(16)17)5-10(13-14)15(18)19/h1-5H,6H2,(H,16,17)
    • InChI Key: NQQGRAOZVFMPRY-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CN1C(C(=O)O)=CC([N+](=O)[O-])=N1

Computed Properties

  • Exact Mass: 265.04994
  • Monoisotopic Mass: 265.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Density: 1.55
  • Boiling Point: 501.6°C at 760 mmHg
  • Flash Point: 257.1°C
  • Refractive Index: 1.649
  • PSA: 98.26
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